Cas no 2228213-88-3 (2-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,4-diol)

• Product Name: 2-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,4-diol
• CAS No: 2228213-88-3
• MF: C₈H₇F₃O₃
• MW: 208.134593248367
• CID: 6459963
• PubChem ID: 69997913
• Update Time: 2025-05-25

2-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,4-diol
• EN300-1973162
• SCHEMBL7128595
• 2228213-88-3

• Inchi： 1S/C8H7F3O3/c9-8(10,11)7(14)5-3-4(12)1-2-6(5)13/h1-3,7,12-14H
• InChI Key： KIEOKEFEVZWYQY-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CC=1O)O)O)(F)F

Computed Properties

• Exact Mass: 208.03472857g/mol
• Monoisotopic Mass: 208.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones

Additional information on 2-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,4-diol

Comprehensive Overview of 2-(2,2,2-Trifluoro-1-hydroxyethyl)benzene-1,4-diol (CAS No. 2228213-88-3)

The compound 2-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,4-diol (CAS No. 2228213-88-3) is a fluorinated aromatic derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a trifluoroethyl group and a hydroxyethyl moiety attached to a benzene diol core, makes it a subject of growing interest among researchers. This article delves into its properties, synthesis, and emerging applications, while addressing frequently searched questions such as "what is 2-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,4-diol used for" and "how to synthesize CAS 2228213-88-3."

From a structural perspective, 2-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,4-diol belongs to the family of fluorinated phenols, which are known for their enhanced stability and bioavailability. The presence of the trifluoroethyl group introduces electron-withdrawing effects, influencing the compound's reactivity and solubility. Recent studies highlight its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of antioxidant and anti-inflammatory agents. These properties align with current trends in drug discovery, where fluorinated compounds are increasingly leveraged for their metabolic resistance and target specificity.

The synthesis of CAS 2228213-88-3 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and selective fluorination. Researchers often inquire about "efficient routes to synthesize 2-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,4-diol," with recent advancements focusing on catalytic methods to improve yield and reduce environmental impact. Green chemistry principles, such as using non-toxic solvents and recyclable catalysts, are gaining traction in this context, reflecting broader industry shifts toward sustainable practices.

In material science, 2-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,4-diol has shown promise as a building block for advanced polymers and coatings. Its ability to impart hydrophobicity and thermal stability makes it valuable for applications in water-resistant materials and electronic encapsulants. These attributes resonate with the rising demand for high-performance materials in sectors like renewable energy and consumer electronics.

Safety and regulatory aspects of CAS 2228213-88-3 are also frequently searched topics. While the compound is not classified as hazardous under current guidelines, proper handling protocols—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are recommended during laboratory use. This aligns with global emphasis on workplace safety and chemical stewardship.

In summary, 2-(2,2,2-trifluoro-1-hydroxyethyl)benzene-1,4-diol represents a versatile compound with cross-disciplinary relevance. Its applications span from life sciences to advanced materials, driven by its unique fluorinated architecture. As research progresses, this molecule is poised to play a pivotal role in addressing contemporary challenges in drug development and sustainable technology.